Cas no 1221171-81-8 (3-(trifluoromethoxy)pyridine-2-carboxylic acid)
3-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(trifluoroMethoxy)picolinic acid
- 3-(trifluoromethoxy)pyridine-2-carboxylic acid
- 3-Trifluoromethoxy-pyridine-2-carboxylic acid
-
- Inchi: 1S/C7H4F3NO3/c8-7(9,10)14-4-2-1-3-11-5(4)6(12)13/h1-3H,(H,12,13)
- InChI Key: UCVGCGJYBNVWKZ-UHFFFAOYSA-N
- SMILES: FC(OC1=CC=CN=C1C(=O)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
3-(trifluoromethoxy)pyridine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM326683-250mg |
3-(trifluoromethoxy)pyridine-2-carboxylic acid |
1221171-81-8 | 95%+ | 250mg |
$728 | 2022-06-13 | |
| Chemenu | CM326683-1g |
3-(trifluoromethoxy)pyridine-2-carboxylic acid |
1221171-81-8 | 95%+ | 1g |
$1653 | 2022-06-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RE040-50mg |
3-(trifluoromethoxy)pyridine-2-carboxylic acid |
1221171-81-8 | 98% | 50mg |
1885.0CNY | 2021-07-15 | |
| eNovation Chemicals LLC | Y1219411-100mg |
3-(trifluoromethoxy)pyridine-2-carboxylic acid |
1221171-81-8 | 97% | 100mg |
$355 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1219411-250MG |
3-(trifluoromethoxy)pyridine-2-carboxylic acid |
1221171-81-8 | 97% | 250mg |
$545 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1219411-500MG |
3-(trifluoromethoxy)pyridine-2-carboxylic acid |
1221171-81-8 | 97% | 500mg |
$890 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1219411-1G |
3-(trifluoromethoxy)pyridine-2-carboxylic acid |
1221171-81-8 | 97% | 1g |
$1275 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1219411-5G |
3-(trifluoromethoxy)pyridine-2-carboxylic acid |
1221171-81-8 | 97% | 5g |
$3705 | 2023-09-02 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBYS1715-100MG |
3-(trifluoromethoxy)pyridine-2-carboxylic acid |
1221171-81-8 | 97% | 100MG |
¥ 1,894.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBYS1715-250MG |
3-(trifluoromethoxy)pyridine-2-carboxylic acid |
1221171-81-8 | 97% | 250MG |
¥ 3,022.00 | 2023-03-30 |
3-(trifluoromethoxy)pyridine-2-carboxylic acid Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
Additional information on 3-(trifluoromethoxy)pyridine-2-carboxylic acid
Introduction to 3-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No: 1221171-81-8)
3-(trifluoromethoxy)pyridine-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No) 1221171-81-8, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule features a pyridine core substituted with a trifluoromethoxy group at the 3-position and a carboxylic acid functionality at the 2-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in drug discovery and development.
The trifluoromethoxy group is a key structural moiety that imparts distinct electronic and steric properties to the molecule. The presence of fluorine atoms introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the compound. This feature is particularly advantageous in medicinal chemistry, where fluorine substitution is often employed to enhance metabolic stability, improve pharmacokinetic profiles, and increase binding affinity to biological targets. The carboxylic acid functionality at the 2-position provides a reactive site for further derivatization, enabling the construction of more complex molecular architectures.
In recent years, 3-(trifluoromethoxy)pyridine-2-carboxylic acid has garnered attention in academic and industrial research due to its potential applications in multiple therapeutic areas. One of the most promising applications is in the development of small-molecule inhibitors targeting enzyme-catalyzed processes. The pyridine scaffold is a common motif in many bioactive compounds, and its modification with fluorinated and carboxylic acid groups can lead to enhanced interactions with biological targets such as kinases, proteases, and other enzymes involved in disease pathways.
Recent studies have highlighted the utility of 3-(trifluoromethoxy)pyridine-2-carboxylic acid as a building block in the synthesis of novel antiviral agents. The trifluoromethoxy group, in particular, has been shown to improve the antiviral activity of certain compounds by enhancing their ability to inhibit viral protease enzymes. This has been observed in cases where fluorinated pyridines are incorporated into molecules designed to target RNA-dependent RNA polymerases or proteases essential for viral replication. The carboxylic acid moiety further facilitates functionalization, allowing for the addition of other pharmacophoric elements that can enhance drug efficacy.
The compound has also shown promise in the field of anticancer research. By serving as a precursor for more complex molecules, 3-(trifluoromethoxy)pyridine-2-carboxylic acid contributes to the development of targeted therapies that exploit specific vulnerabilities in cancer cells. For instance, its structural framework can be modified to create inhibitors of tyrosine kinases, which are often overexpressed in cancer cells and play a critical role in tumor growth and survival. The electron-withdrawing nature of the trifluoromethoxy group helps to fine-tune the binding interactions with these targets, leading to more potent and selective anticancer agents.
Moreover, 3-(trifluoromethoxy)pyridine-2-carboxylic acid has been explored in the design of novel antibiotics targeting bacterial pathogens. The increasing prevalence of antibiotic-resistant strains underscores the need for innovative therapeutic strategies, and fluorinated pyridines like this one offer a promising avenue for developing new antibiotics. By incorporating this compound into drug candidates, researchers aim to create molecules that can disrupt essential bacterial processes such as DNA replication or metabolic pathways. The carboxylic acid group provides a handle for further chemical modifications, enabling the optimization of antibacterial activity while minimizing toxicity.
The synthesis of 3-(trifluoromethoxy)pyridine-2-carboxylic acid typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by functional group transformations to introduce the trifluoromethoxy and carboxylic acid groups. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, making it more accessible for research applications.
In conclusion, 3-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No: 1221171-81-8) is a versatile and highly functional compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.
1221171-81-8 (3-(trifluoromethoxy)pyridine-2-carboxylic acid) Related Products
- 1211541-12-6(3-(difluoromethoxy)pyridine-2-carboxylic acid)
- 1806042-72-7(3-Hydroxy-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxylic acid)
- 1806268-16-5(2-(Fluoromethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylic acid)
- 1806731-67-8(3-Hydroxy-4-methyl-5-(trifluoromethoxy)pyridine-2-carboxylic acid)
- 1361893-23-3(6-Cyano-3-(trifluoromethoxy)pyridine-2-carboxylic acid)
- 1806137-45-0(2-(Bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-carboxylic acid)
- 1804772-47-1(5-Hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylic acid)
- 1174323-34-2(5-(difluoromethoxy)pyridine-2-carboxylic acid)
- 1806035-87-9(Methyl 3-methoxy-2-methyl-5-(trifluoromethoxy)pyridine-6-carboxylate)
- 102771-66-4(5-(trifluoromethoxy)pyridine-2-carboxylic acid)